Cas no 86169-24-6 (D-(+)-(2-Chlorophenyl)glycine)

• Product Name: D-(+)-(2-Chlorophenyl)glycine
• CAS No: 86169-24-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD03426347
• CID: 60956
• PubChem ID: 1515293
• Update Time: 2025-08-05

D-(+)-(2-Chlorophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-chlorophenyl)acetic acid
• D-2-Chlorophenylglycine
• D-(+)-(2-Chlorophenyl)glycine
• D-(2-Chlorophenyl)glycine
• D-(-)-(2-Chlorophenyl)glycine
• Benzeneaceticacid, a-amino-2-chloro-, (R)-
• Benzeneacetic acid, a-amino-2-chloro-, (aR)-
• [(2-Chlorophenyl)amino]acetic acid
• Glycine, N-(2-chlorophenyl)-
• D-(+)-(2-Chlorophenyl) Glycine
• EN300-185599
• R-Phg(2-Cl)-OH
• (2R)-2-amino-2-(2-chlorophenyl)acetic acid
• (R)-(+)-2-Chlorophenylglycine
• AKOS006344475
• AC-14063
• CS-0145599
• DTXSID40363944
• MFCD03426347
• AS-30989
• 86169-24-6
• BB 0262494
• SCHEMBL753104
• (αR)-α-Amino-2-chlorobenzeneacetic acid (ACI)
• Benzeneacetic acid, α-amino-2-chloro-, (R)- (ZCI)
• (2R)-2-Azaniumyl-2-(2-chlorophenyl)acetate
• (R)-2-Chlorophenylglycine

• MDL： MFCD03426347
• Inchi： 1S/C8H8ClNO2/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
• InChI Key： LMIZLNPFTRQPSF-SSDOTTSWSA-N
• SMILES： [C@H](C1C=CC=CC=1Cl)(N)C(=O)O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.406
• Melting Point: 200-214°C
• Boiling Point: 386.6 °C at 760 mmHg
• Flash Point: 187.6 °C
• Refractive Index: 1.629
• PSA: 49.33000
• LogP: 1.90950
• Specific Rotation: +111°, (c=1 mol/L in HCl)

D-(+)-(2-Chlorophenyl)glycine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-(+)-(2-Chlorophenyl)glycine

Comprehensive Overview of D-(+)-(2-Chlorophenyl)glycine (CAS No. 86169-24-6): Properties, Applications, and Industry Insights

D-(+)-(2-Chlorophenyl)glycine (CAS No. 86169-24-6) is a chiral amino acid derivative widely recognized for its role in pharmaceutical synthesis and biochemical research. This compound, characterized by its optically active D-configuration and a 2-chlorophenyl substituent, has garnered significant attention due to its versatility in asymmetric synthesis and drug development. Researchers and manufacturers frequently search for terms like "D-(+)-(2-Chlorophenyl)glycine synthesis", "CAS 86169-24-6 applications", and "chiral building blocks for APIs", reflecting its industrial relevance.

The molecular structure of D-(+)-(2-Chlorophenyl)glycine features a glycine backbone with a chlorinated aromatic ring, which enhances its stability and reactivity in peptide coupling reactions. Its high enantiomeric purity makes it invaluable for producing stereoselective compounds, particularly in the development of neurological therapeutics and enzyme inhibitors. Recent trends highlight growing interest in green chemistry approaches for synthesizing such intermediates, aligning with the demand for sustainable pharmaceutical processes.

In the context of user search trends, queries like "biocatalytic production of D-(+)-(2-Chlorophenyl)glycine" and "scalable purification methods" dominate discussions. These topics underscore the need for cost-effective and eco-friendly manufacturing techniques. Analytical methods such as HPLC chiral separation and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards (e.g., ICH guidelines).

Beyond pharmaceuticals, CAS 86169-24-6 finds niche applications in agrochemical research and material science, where its chlorophenyl moiety contributes to functionalized polymers. The compound’s hygroscopic nature and solubility profile (e.g., in polar solvents like DMSO) are frequently cited in technical literature, addressing common user concerns about storage conditions and handling protocols.

Emerging studies explore the potential of D-(+)-(2-Chlorophenyl)glycine in catalysis and metal-organic frameworks (MOFs), tapping into the broader theme of multifunctional organic ligands. This aligns with the rise of AI-driven molecular design, where researchers leverage computational modeling to predict novel applications. As regulatory frameworks evolve, documentation of REACH compliance and patent landscapes remains a key focus area for stakeholders.

To address SEO optimization, this content integrates high-value keywords such as "chiral amino acid supplier", "non-toxic pharmaceutical intermediates", and "CAS 86169-24-6 price trends". By bridging fundamental science with industry demands, this overview serves as a technical yet accessible resource for chemists, procurement specialists, and R&D teams navigating the dynamic landscape of fine chemicals.